Cas no 2172221-73-5 (4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• CAS No: 2172221-73-5
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• CID: 5567868
• PubChem ID: 165593009
• Update Time: 2025-10-28

4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2172221-73-5
• EN300-1595478
• 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole

• Inchi： 1S/C8H11ClF3N3O/c1-2-16-4-3-15-7(8(10,11)12)6(5-9)13-14-15/h2-5H2,1H3
• InChI Key： YAWLSCGBPITDIX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N(CCOCC)N=N1

Computed Properties

• Exact Mass: 257.0542742g/mol
• Monoisotopic Mass: 257.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-(2-Ethoxyethyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole

The compound 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole, with the CAS number 2172221-73-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structure, which combines a triazole ring system with various substituents that confer it with distinctive chemical properties and potential applications.

The triazole ring system is a heterocyclic aromatic compound that is widely used in pharmaceuticals, agrochemicals, and advanced materials due to its stability and reactivity. In this compound, the triazole ring is substituted at positions 4 and 5 with a chloromethyl group (-CH₂Cl) and a trifluoromethyl group (-CF₃), respectively. Additionally, the 1-position of the triazole ring is substituted with a 2-ethoxyethyl group (-CH₂CH₂OEt). These substituents not only enhance the chemical reactivity of the molecule but also provide opportunities for further functionalization in synthetic chemistry.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. For instance, researchers have explored its use in click chemistry reactions, where the triazole moiety serves as a platform for constructing complex molecular architectures. The presence of the chloromethyl group allows for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. Similarly, the trifluoromethyl group imparts electron-withdrawing effects, which can modulate the electronic properties of the compound and influence its reactivity in different chemical transformations.

In terms of physical properties, this compound exhibits a high degree of thermal stability and solubility in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various synthetic protocols that require precise control over reaction conditions. Furthermore, the compound has been shown to exhibit moderate fluorescence under certain conditions, which suggests its potential application in sensing and imaging technologies.

One of the most promising applications of 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole lies in its use as an intermediate in drug discovery efforts. The triazole ring system is known to exhibit bioisosteric properties, meaning it can mimic the pharmacophoric features of other biologically active molecules while offering improved pharmacokinetic profiles. By incorporating this compound into drug design strategies, researchers can potentially develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Another area where this compound has shown potential is in materials science. The combination of electron-withdrawing groups (such as -CF₃) and electron-donating groups (such as -OEt) on the triazole ring creates a molecule with unique electronic properties that could be exploited in the development of advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). Preliminary studies have demonstrated that this compound exhibits favorable charge transport properties, making it a candidate for use in next-generation electronic devices.

In conclusion, 4-(chloromethyl)-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in synthetic chemistry and materials science research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern science and technology.